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Compound of Interest

Compound Name: Reactive red 76

Cat. No.: B1174092 Get Quote

Disclaimer: Specific quantitative ecotoxicity and biodegradability data for Reactive Red 76 are

not readily available in the reviewed scientific literature. Therefore, this guide utilizes data from

structurally similar reactive red azo dyes as a proxy to provide an informed overview. The

presented data should be interpreted with caution and serve as a guide for future research and

risk assessment.

Introduction
Reactive Red 76 is a member of the azo dye class, characterized by the presence of one or

more azo (-N=N-) groups. These dyes are extensively used in the textile industry due to their

vibrant colors and ability to form covalent bonds with fibers, resulting in excellent wash

fastness. However, the stability of these dyes also contributes to their persistence in the

environment. Incomplete exhaustion during the dyeing process leads to their release into

wastewater, posing potential ecotoxicological risks. This technical guide provides a

comprehensive overview of the current understanding of the ecotoxicity and biodegradability of

dyes structurally related to Reactive Red 76, offering insights for researchers, scientists, and

drug development professionals.

Ecotoxicity Profile
The ecotoxicity of reactive azo dyes is a significant concern due to their potential to harm

aquatic organisms. The toxicity is often evaluated through standardized tests on representative

species from different trophic levels, such as algae, invertebrates (e.g., Daphnia magna), and

fish.
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Aquatic Toxicity Data
The following table summarizes the available acute toxicity data for reactive red azo dyes that

are structurally similar to Reactive Red 76. The data is presented as the median lethal

concentration (LC50) or median effective concentration (EC50), which is the concentration of

the substance that causes mortality or an adverse effect in 50% of the test organisms over a

specified period.

Test Organism Dye
Endpoint
(Duration)

Value (mg/L) Reference

Danio rerio

(Zebrafish)

Reactive Red

239
LC50 (96 h) 1,579 ± 25 [1]

Danio rerio

(Zebrafish)

Reactive Red

239

EC50 (Hatching

Rate, 96 h)
1,536 ± 36 [1]

Artemia salina

(Brine shrimp)

Reactive Red

120
LC50 (48 h) 81.89 [2]

Tilapia

mossambica
Basic Red 18 -

76.57%

decolorization at

100 ppm

[3]

Note: The high LC50 value for Reactive Red 239 in zebrafish suggests it is of low acute toxicity

to this species based on the U.S. Environmental Protection Agency (USEPA) classification.[1]

However, sublethal effects and the toxicity of degradation products remain a concern.

Biodegradability
The biodegradability of azo dyes is a critical factor in determining their environmental fate. The

strong, electron-withdrawing nature of the azo bond makes these dyes resistant to aerobic

degradation. However, under anaerobic or anoxic conditions, the azo bond can be reductively

cleaved, leading to the formation of aromatic amines, which may be further degraded under

aerobic conditions.

Biodegradation Data
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Quantitative data on the biodegradation of specific reactive red dyes is limited. The table below

presents available information on the removal of color, which is an indicator of the initial

breakdown of the dye structure.

Treatment
Condition

Dye
Removal Efficiency
(%)

Reference

Anaerobic-Aerobic

Bioprocess
Reactive Red 195 - [4]

Bacterial Consortium Reactive Red 120 92.79 (Optimized) [5]

Fungal

Biodegradation
Reactive Red S3B 97.29 (Optimized) [6]

Experimental Protocols
Standardized protocols are crucial for ensuring the reliability and comparability of ecotoxicity

and biodegradability data. The most commonly cited guidelines are those developed by the

Organisation for Economic Co-operation and Development (OECD).

Acute Immobilisation Test with Daphnia magna (OECD
202)
This test assesses the acute toxicity of a substance to the freshwater invertebrate Daphnia

magna.

Test Organism: Young daphnids (less than 24 hours old) are used.

Test Substance Preparation: A series of concentrations of the test dye are prepared in a

suitable culture medium.

Exposure: Daphnids are exposed to the test concentrations and a control (medium without

the dye) for a period of 48 hours.

Observation: The number of immobilized daphnids is recorded at 24 and 48 hours.

Immobilization is defined as the inability to swim within 15 seconds after gentle agitation.
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Data Analysis: The EC50, the concentration that causes immobilization in 50% of the

daphnids, is calculated.

Ready Biodegradability - CO2 Evolution Test (OECD
301B)
This test evaluates the potential for a substance to be readily biodegradable under aerobic

conditions.[7][8]

Inoculum: A mixed population of microorganisms, typically from activated sludge of a sewage

treatment plant, is used.[9]

Test Setup: The test substance is added as the sole source of organic carbon to a mineral

medium inoculated with the microorganisms. The test is performed in closed respirometers.

Incubation: The test vessels are incubated in the dark at a constant temperature (e.g., 20-

25°C) for 28 days.

Measurement: The amount of carbon dioxide (CO2) produced from the biodegradation of the

test substance is measured over the 28-day period.

Data Analysis: The percentage of biodegradation is calculated by comparing the amount of

CO2 produced with the theoretical maximum amount of CO2 that could be produced from

the amount of test substance added. A substance is considered readily biodegradable if it

reaches a biodegradation level of >60% within a 10-day window during the 28-day test.

Mechanisms of Toxicity and Biodegradation
Oxidative Stress Signaling Pathway
Azo dyes are known to induce oxidative stress in organisms.[10][11][12] This occurs when

there is an imbalance between the production of reactive oxygen species (ROS) and the ability

of the organism's antioxidant defense system to detoxify these reactive intermediates. The

Nuclear factor erythroid 2-related factor 2 (Nrf2) pathway is a key cellular defense mechanism

against oxidative stress.
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Caption: Oxidative stress signaling pathway induced by azo dyes.

Biodegradation Workflow
The biodegradation of azo dyes is typically a two-step process involving an initial anaerobic or

anoxic cleavage of the azo bond, followed by the aerobic degradation of the resulting aromatic

amines.
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Caption: Two-stage anaerobic-aerobic biodegradation of azo dyes.

Conclusion
While specific data for Reactive Red 76 is scarce, the information available for structurally

similar reactive red azo dyes indicates a potential for low to moderate acute aquatic toxicity.

The primary concern with these dyes lies in their persistence and the potential toxicity of their

breakdown products, particularly aromatic amines. The induction of oxidative stress appears to

be a key mechanism of toxicity. Biodegradation is most effective under a sequential
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anaerobic/aerobic treatment process, which facilitates the complete mineralization of these

compounds. Further research is imperative to determine the specific ecotoxicological profile

and biodegradation kinetics of Reactive Red 76 to enable a more accurate environmental risk

assessment and the development of effective remediation strategies. The potential for

genotoxicity and cytotoxicity of reactive dyes and their metabolites also warrants further

investigation.[13][14][15]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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